Cas no 71595-26-1 (2,4,6-Trimethylpiperidine hydrochloride)

• Product Name: 2,4,6-Trimethylpiperidine hydrochloride
• CAS No: 71595-26-1
• MF: C₈H₁₈ClN
• MW: 163.68822145462
• MDL: MFCD03164659
• CID: 4716325
• PubChem ID: 17368313
• Update Time: 2025-04-24

2,4,6-Trimethylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trimethylpiperidine hydrochloride
• 2,4,6-Trimethylpiperidine hydrochloride

• MDL： MFCD03164659
• Inchi： 1S/C8H17N.ClH/c1-6-4-7(2)9-8(3)5-6;/h6-9H,4-5H2,1-3H3;1H
• InChI Key： CEDJUMOWFACOGK-UHFFFAOYSA-N
• SMILES： Cl.N1C(C)CC(C)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 80.6
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2,4,6-Trimethylpiperidine hydrochloride

2,4,6-Trimethylpiperidine Hydrochloride: A Comprehensive Overview

The compound 2,4,6-Trimethylpiperidine Hydrochloride (CAS No. 71595-26-1) is a significant chemical entity with a diverse range of applications across various industries. This compound is a hydrochloride salt of 2,4,6-trimethylpiperidine, which belongs to the class of piperidine derivatives. Piperidines are six-membered cyclic amines that are widely studied due to their structural versatility and functional group reactivity. The presence of three methyl groups at the 2, 4, and 6 positions of the piperidine ring imparts unique chemical and physical properties to this compound.

2,4,6-Trimethylpiperidine Hydrochloride is synthesized through various methods, including alkylation and reduction reactions. The hydrochloride form is particularly useful in pharmaceutical applications due to its enhanced solubility and stability. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, such as antiviral agents and anticancer drugs. For instance, researchers have explored its role in the development of novel antiviral agents targeting RNA viruses, leveraging its ability to inhibit viral replication mechanisms.

The physical properties of 2,4,6-Trimethylpiperidine Hydrochloride make it suitable for a wide range of industrial applications. Its melting point and boiling point are critical factors in determining its stability under various processing conditions. Recent advancements in analytical techniques have enabled precise characterization of this compound's thermodynamic properties, which are essential for optimizing its use in pharmaceutical formulations and chemical manufacturing processes.

In the pharmaceutical industry, 2,4,6-Trimethylpiperidine Hydrochloride has gained attention as a key intermediate in drug synthesis. Its ability to act as a chiral auxiliary or a building block for complex molecules has been extensively studied. For example, recent research has demonstrated its utility in the synthesis of enantiomerically pure compounds, which are crucial for developing highly specific therapeutic agents. The compound's role in asymmetric synthesis has been particularly noteworthy, with studies focusing on its application in the preparation of biologically active compounds with high enantioselectivity.

Moreover, 2,4,6-Trimethylpiperidine Hydrochloride exhibits interesting pharmacokinetic properties that make it a valuable tool in drug delivery systems. Its ability to enhance drug solubility and bioavailability has been explored in recent clinical studies. Researchers have investigated its potential as a prodrug component or a carrier molecule for targeted drug delivery systems. These studies highlight its versatility in addressing challenges related to drug formulation and delivery.

The environmental impact of 2,4,6-Trimethylpiperidine Hydrochloride is another area of growing interest. Recent studies have focused on its biodegradation pathways and toxicity profiles to assess its environmental safety. Understanding its fate in aquatic and terrestrial ecosystems is crucial for ensuring sustainable industrial practices and minimizing ecological risks associated with its production and use.

In conclusion, 2,4,6-Trimethylpiperidine Hydrochloride (CAS No. 71595-26-1) is a versatile compound with significant potential across multiple fields. Its unique chemical properties and diverse applications make it an important subject of ongoing research. As advancements in synthetic methodologies and analytical techniques continue to unfold, the role of this compound in developing innovative solutions for pharmaceuticals and beyond will undoubtedly expand further.